Sulbactam

• CAS No.: 68373-14-8
• Product Name: Sulbactam
• Molecular Formula: C8H11NO5S
• Molecular Weight: 233.24 g/mol
• IUPAC Name: (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C8H11NO5S/c1-8(2)6(7(11)12)9-4(10)3-5(9)15(8,13)14/h5-6H,3H2,1-2H3,(H,11,12)/t5-,6+/m1/s1
• Standard InChIKey: FKENQMMABCRJMK-RITPCOANSA-N
• Canonical SMILES: CC1(C(N2C(S1(=O)=O)CC2=O)C(=O)O)C
• Appearance: Solid powder
• Synonyms: Bétamaze; Combactam; CP 45899; CP-45899; CP45899; Penicillanic Acid Sulfone; Sodium, Sulbactam; Sulbactam; Sulbactam Sodium; Sulfone, Penicillanic Acid
• Reference: Totir MA, Helfand MS, Carey MP, Sheri A, Buynak JD, Bonomo RA, Carey PR: Sulbactam forms only minimal amounts of irreversible acrylate-enzyme with SHV-1 beta-lactamase. Biochemistry. 2007 Aug 7;46(31):8980-7. Epub 2007 Jul 13. [PMID:17630699]; Helfand MS, Totir MA, Carey MP, Hujer AM, Bonomo RA, Carey PR: Following the reactions of mechanism-based inhibitors with beta-lactamase by Raman crystallography. Biochemistry. 2003 Nov 25;42(46):13386-92. [PMID:14621983]; INVIMA Product Authorization: Sulamp Duo (amoxicillin/sulbactam) coated tablets for oral use; MiVademecum Colombia: Minovelt (ceftriaxone/sulbactam) product information
• PubChem Compound: 130313
• Last Modified: Sep 12 2023